Cas no 1267178-40-4 ((1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine)

• Product Name: (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine
• CAS No: 1267178-40-4
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• MDL: MFCD16863572
• CID: 4584444
• PubChem ID: 54594273
• Update Time: 2025-10-30

(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine
• 1H-Tetrazole-5-methanamine, 1-butyl-

• MDL： MFCD16863572
• Inchi： 1S/C6H13N5/c1-2-3-4-11-6(5-7)8-9-10-11/h2-5,7H2,1H3
• InChI Key： GVRGCLYMHKAPGL-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(CN)=NN=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 331.6±21.0 °C at 760 mmHg
• Flash Point: 154.3±22.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine

Comprehensive Overview of (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine (CAS No. 1267178-40-4): Properties, Applications, and Innovations

The compound (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine, identified by its CAS No. 1267178-40-4, is a specialized organic molecule featuring a tetrazole ring coupled with an amine functional group. This unique structure has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The 1-butyl-1H-tetrazole moiety, in particular, is known for its stability and ability to participate in diverse chemical reactions, making it a valuable scaffold in drug discovery and industrial chemistry.

In recent years, the demand for tetrazole derivatives like (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine has surged, driven by their role in designing bioactive compounds. Researchers are actively exploring its utility in small-molecule therapeutics, particularly for targeting enzymes and receptors. The methanamine group enhances solubility and bioavailability, addressing a critical challenge in modern drug development. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to such compounds can yield significant improvements in efficacy.

Beyond pharmaceuticals, CAS No. 1267178-40-4 has found niche applications in advanced material synthesis. Its tetrazole core contributes to thermal stability, making it suitable for high-performance polymers and coatings. Industry experts are also investigating its potential in green chemistry, as the compound’s synthesis can be optimized to minimize waste—a priority for sustainable manufacturing. These developments resonate with global searches for eco-friendly chemical alternatives and energy-efficient processes.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine, ensuring purity and consistency. Quality control is paramount, given its use in precision-driven fields. FAQs like "How to synthesize 1-butyl-tetrazole derivatives?" or "What are the safety profiles of tetrazole amines?" reflect user interest in practical aspects of handling this compound. Proper storage under inert conditions and adherence to regulatory guidelines are emphasized in technical literature.

The future of 1267178-40-4 looks promising, with ongoing studies exploring its catalytic properties and electronic applications. Innovations in heterocyclic chemistry continue to unlock new functionalities, positioning this compound as a cornerstone in interdisciplinary research. As the scientific community prioritizes molecular diversity and functional materials, (1-butyl-1H-1,2,3,4-tetrazol-5-yl)methanamine stands out as a molecule of enduring relevance.